5-{[(4-fluorobenzyl)amino]methyl}-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one

• Molecular Formula: C17H18FN3O
• Molecular Weight: 299.34 g/mol
• IUPAC Name: 5-[[(4-fluorophenyl)methylamino]methyl]-1,3-dimethylbenzimidazol-2-one
• InChI: InChI=1S/C17H18FN3O/c1-20-15-8-5-13(9-16(15)21(2)17(20)22)11-19-10-12-3-6-14(18)7-4-12/h3-9,19H,10-11H2,1-2H3
• InChI Key: IKHHRBQNDDUQGW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)CNCC3=CC=C(C=C3)F)N(C1=O)C

Description

5-{[(4-fluorobenzyl)amino]methyl}-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one is a synthetic organic compound known for its unique chemical structure and properties This compound is characterized by the presence of a benzimidazole core, substituted with a 4-fluorobenzyl group and a dimethylamino moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-{[(4-fluorobenzyl)amino]methyl}-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one typically involves multiple steps, starting with the preparation of the benzimidazole core. One common method involves the condensation of o-phenylenediamine with formic acid or its derivatives to form the benzimidazole ring. The subsequent introduction of the 4-fluorobenzyl group can be achieved through nucleophilic substitution reactions using 4-fluorobenzyl bromide .

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes controlling reaction temperature, solvent choice, and purification techniques such as recrystallization or chromatography. The use of catalysts and specific reagents can also enhance the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

5-{[(4-fluorobenzyl)amino]methyl}-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can introduce different substituents onto the benzimidazole ring or the 4-fluorobenzyl group.

Common Reagents and Conditions

Common reagents used in these reactions include halogenating agents, oxidizing agents, and reducing agents. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products. For example, nucleophilic substitution reactions may require polar aprotic solvents and elevated temperatures .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For instance, oxidation reactions may yield benzimidazole derivatives with additional functional groups, while reduction reactions can produce amine derivatives .

Scientific Research Applications

5-{[(4-fluorobenzyl)amino]methyl}-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 5-{[(4-fluorobenzyl)amino]methyl}-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity, alteration of signal transduction pathways, or modulation of gene expression .

Comparison with Similar Compounds

Similar Compounds

Benzimidazole: The parent compound, known for its broad range of biological activities.

4-fluorobenzylamine: A related compound with similar structural features but different biological properties.

1,3-dimethylbenzimidazole: Another derivative with distinct chemical and biological characteristics.

Uniqueness

5-{[(4-fluorobenzyl)amino]methyl}-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one stands out due to its unique combination of a benzimidazole core with a 4-fluorobenzyl group and a dimethylamino moiety. This structural arrangement imparts specific chemical reactivity and biological activity, making it a valuable compound for various research applications .